Sodium (R)-2,3-dimercaptopropanesulphonate (DMPS): Mechanistic Pathways, Pharmacokinetics, and Experimental Protocols in Heavy Metal Chelation
Sodium (R)-2,3-dimercaptopropanesulphonate (DMPS): Mechanistic Pathways, Pharmacokinetics, and Experimental Protocols in Heavy Metal Chelation
Executive Summary
Sodium (R)-2,3-dimercaptopropanesulphonate (DMPS) is a highly potent, water-soluble chelating agent primarily utilized in the clinical and experimental detoxification of heavy metals, most notably mercury (Hg) and arsenic (As). Originally developed in the Soviet Union in 1958 as a safer alternative to the highly toxic, lipophilic British Anti-Lewisite (BAL), DMPS has become a cornerstone in modern clinical metal toxicology 1. This whitepaper provides an in-depth technical analysis of the molecular mechanisms, biodistribution, and self-validating experimental protocols associated with DMPS, designed for researchers and drug development professionals.
Molecular Mechanism of Action: The Thermodynamics of Chelation
The pharmacological efficacy of DMPS is rooted in its molecular structure, which features two adjacent (vicinal) thiol (-SH) groups and a highly polar sulfonate group.
Heavy metals such as divalent mercury ( Hg2+ ) and trivalent arsenic ( As3+ ) exert their toxicity by binding to essential sulfhydryl groups in endogenous enzymes (e.g., lipoic acid in pyruvate dehydrogenase), thereby halting cellular respiration 2. DMPS acts as a competitive antagonist. The vicinal dithiols in DMPS donate electron pairs to the target metal cation, forming a highly stable, five-membered coordination ring 2.
The thermodynamic stability of this five-membered chelate complex is critical; it prevents the premature dissociation of the metal ion during systemic circulation, ensuring that the toxic payload remains inert until it is filtered by the kidneys.
Logical flow of DMPS-mediated heavy metal chelation and renal excretion.
Pharmacokinetics and Biodistribution: The Extracellular Advantage
A defining feature of DMPS is its hydrophilicity, imparted by the sulfonate moiety. Unlike its predecessor BAL, which is lipophilic and can inadvertently transport mobilized heavy metals across the blood-brain barrier (BBB) into the central nervous system, DMPS is strictly confined to the extracellular fluid compartment [[1]]().
By remaining extracellular, DMPS creates a steep concentration gradient that safely draws heavy metals out of intracellular stores without risking neuro-redistribution 1. Approximately 90% of the DMPS-metal complex is eliminated via the kidneys, with peak excretion occurring between 1 to 2 hours post-administration 1.
Table 1: Comparative Pharmacokinetics of Thiol-Based Chelators
| Property | DMPS | DMSA (Succimer) | BAL (Dimercaprol) |
| Chemical Nature | Hydrophilic, Water-soluble | Hydrophilic, Water-soluble | Lipophilic, Poor solubility |
| Primary Administration | Intravenous / Oral | Oral | Intramuscular (Painful) |
| BBB Penetration | No 1 | No 3 | Yes |
| Primary Excretion Route | Renal (Urine) | Renal (Urine) | Hepatic / Renal |
| Primary Target Metals | Mercury, Arsenic 1 | Lead, Mercury 3 | Arsenic, Lead, Mercury |
Experimental Protocol: The DMPS Provocation Test
To accurately quantify occult heavy metal burdens in clinical or experimental settings, researchers utilize the DMPS Provocation (Challenge) Test. Because resting blood or urine levels only reflect recent exposure, a provocative challenge is required to mobilize tissue-bound stores into the vascular compartment for quantification.
The following protocol is designed as a self-validating system to ensure data integrity and prevent false positives caused by matrix interference.
Standardized Workflow: DMPS Provocation and ICP-MS Quantification
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Step 1: Baseline Urinalysis (The Control)
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Action: Collect a first-morning mid-stream urine sample prior to DMPS administration.
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Causality: Establishes the endogenous, unprovoked excretion rate. Without this baseline, post-provocation spikes cannot be mathematically validated against ambient environmental exposure.
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Step 2: Reagent Preparation & Administration
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Action: Administer 3 mg/kg of DMPS intravenously at a maximum infusion rate of 1 mL/min 1.
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Causality: Rapid intravenous push of thiol compounds can trigger histamine release and transient hypotension. A controlled infusion ensures safe plasma saturation.
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Step 3: Incubation and Hydration
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Action: The subject remains at rest for 1 to 2 hours, consuming no more than 300 mL of deionized water 1.
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Causality: Pharmacokinetic data indicates that the peak renal excretion of the DMPS-metal complex occurs within this exact 1-2 hour window [[1]](). Over-hydration dilutes the sample, artificially lowering the metal concentration (measured in µg/g creatinine).
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Step 4: Post-Provocation Collection & Stabilization
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Action: Collect the post-incubation urine sample. Immediately acidify the aliquot with 2% trace-metal grade Nitric Acid ( HNO3 ).
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Causality: Acidification lowers the pH < 2, preventing the adsorption of metal cations onto the walls of the collection vessel and inhibiting microbial degradation of the sample.
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Step 5: ICP-MS Analysis & Self-Validation
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Action: Analyze the sample using Inductively Coupled Plasma Mass Spectrometry (ICP-MS). Concurrently run a spiked recovery standard (e.g., adding a known quantity of 202Hg ).
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Causality: The spiked standard acts as an internal validation mechanism. If the recovery rate deviates from 95-105%, the system flags matrix interference, ensuring the trustworthiness of the final quantification.
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Step-by-step clinical and experimental workflow for the DMPS provocation test.
Trace Mineral Depletion and Clinical Safety
While highly effective at mobilizing toxic heavy metals, the chelation process is not entirely selective. The stability constants of DMPS dictate that it will also bind to essential trace minerals, leading to their unintended excretion 4. Understanding these off-target effects is critical for safe experimental design and clinical application.
DMPS significantly increases the urinary excretion of copper and zinc [[4]](). In prolonged chelation therapy, these essential minerals must be replenished orally or intravenously to prevent secondary metabolic dysfunctions 4. Furthermore, because the kidneys are the primary organs of excretion for DMPS complexes, the agent is contraindicated in subjects with severely compromised renal function (e.g., serum creatinine >2.5 mg/dL) 1.
Table 2: Trace Mineral Excretion Profile Post-DMPS Provocation
| Trace Mineral | Excretion Impact | Clinical Action Required | Mechanistic Causality |
| Copper (Cu) | Significant Increase | Intravenous or oral replenishment | High thermodynamic stability of the Cu-DMPS complex [[3]]() |
| Zinc (Zn) | Moderate Increase | Post-chelation monitoring | Moderate affinity of vicinal dithiols for Zn2+ 3 |
| Magnesium (Mg) | Mild Increase | Optional replenishment | Non-specific cation binding 4 |
| Iron (Fe) | Negligible | None | Low binding affinity for Fe3+ |
References
- Mercury Binding to the Chelation Therapy Agents DMSA and DMPS, and the Rational Design of Custom Chelators for Mercury.
- Chelation: Harnessing and Enhancing Heavy Metal Detoxific
- DMPS In Metal Chel
- Chelation in Metal Intoxic
